Cas no 2229627-36-3 (3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2229627-36-3
• MF: C₉H₉F₂NO₂S
• MW: 233.235068082809
• CID: 6109838
• PubChem ID: 165742482
• Update Time: 2025-05-20

3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid
• EN300-1965821
• 2229627-36-3

• Inchi： 1S/C9H9F2NO2S/c10-9(11,8(13)14)3-6-4-15-7(12-6)5-1-2-5/h4-5H,1-3H2,(H,13,14)
• InChI Key： YTDYCSVKQQDYRR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C(=O)O)(F)F)N=C1C1CC1

Computed Properties

• Exact Mass: 233.03220603g/mol
• Monoisotopic Mass: 233.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid

Exploring the Potential of 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2229627-36-3) in Modern Chemistry

In the ever-evolving field of chemical research, 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2229627-36-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl-thiazole core and difluoropropanoic acid moiety, presents a fascinating case study for researchers and industry professionals alike. Its structural complexity and potential applications make it a subject worth exploring in depth.

The molecular structure of 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid combines several pharmacophoric elements that are highly relevant in contemporary drug discovery. The thiazole ring, a common feature in many bioactive compounds, contributes to the molecule's potential interactions with biological targets. Meanwhile, the cyclopropyl group adds steric constraints that can influence conformational preferences, and the difluoropropanoic acid portion may enhance metabolic stability – a crucial factor in pharmaceutical development.

Recent trends in chemical research highlight growing interest in fluorinated compounds like 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid. The strategic incorporation of fluorine atoms has become a cornerstone in modern medicinal chemistry, as evidenced by the increasing number of FDA-approved drugs containing fluorine. This compound's difluoro substitution pattern aligns perfectly with current research directions, making it particularly relevant for scientists investigating structure-activity relationships in drug design.

The synthesis of 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid presents interesting challenges and opportunities for organic chemists. The construction of the thiazole ring system typically involves condensation reactions, while the introduction of the cyclopropyl group may require specialized cyclopropanation techniques. The difluoropropanoic acid moiety could be installed through various fluorination strategies, each with implications for yield, purity, and scalability. These synthetic considerations are particularly important given the current emphasis on sustainable and efficient chemical processes.

Potential applications of 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid extend across multiple domains. In pharmaceutical research, its structural features suggest possible utility as a building block for protease inhibitors or kinase modulators – two major classes of therapeutic agents. The compound's physicochemical properties, influenced by its thiazole core and fluorine substitutions, may offer advantages in terms of membrane permeability and target engagement, key considerations in drug development pipelines.

From a materials science perspective, 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid could serve as a precursor for specialized polymers or liquid crystals. The combination of aromatic (thiazole) and aliphatic (cyclopropyl) components, along with polar (carboxylic acid) and lipophilic (difluoro) elements, creates interesting possibilities for designing materials with tailored properties. This aligns well with current research into smart materials and functional surfaces.

The commercial landscape for specialized compounds like 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid reflects broader trends in fine chemicals. As pharmaceutical and materials science companies seek increasingly sophisticated building blocks, demand grows for structurally complex intermediates. The compound's CAS number 2229627-36-3 serves as a unique identifier in this context, facilitating precise communication among researchers, suppliers, and regulatory bodies.

Analytical characterization of 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid would typically involve a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy would reveal details about the cyclopropyl protons and thiazole ring system, while mass spectrometry could confirm the molecular weight. The difluoro pattern might be investigated using 19F NMR, and the carboxylic acid functionality could be studied through infrared spectroscopy. Such comprehensive analysis is essential for quality control in research and production settings.

Safety considerations for handling 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid would follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment and ventilation are recommended when working with this or any chemical substance. The presence of both fluorine atoms and a thiazole ring in the structure warrants particular attention to potential reactivity and stability under various conditions.

Looking ahead, research directions for 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid could explore its utility in fragment-based drug discovery or as a scaffold for combinatorial chemistry. The compound's modular structure, featuring distinct zones of functionality (thiazole, cyclopropyl, and difluoropropanoic acid), makes it particularly suitable for such approaches. These methodologies are currently at the forefront of chemical biology and medicinal chemistry research.

In conclusion, 3-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2229627-36-3) represents a compelling example of modern chemical architecture. Its combination of heterocyclic, alicyclic, and fluorinated elements positions it at the intersection of several important research trends. As the chemical sciences continue to advance, compounds like this will undoubtedly play significant roles in both fundamental investigations and applied research across multiple disciplines.